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Compound of Interest

Compound Name: GSK319347A

Cat. No.: B1672380 Get Quote

Essential Safety and Handling Guide for
GSK319347A
Disclaimer: A specific Safety Data Sheet (SDS) for GSK319347A was not located in the public

domain. The following guidance is based on general laboratory safety principles for handling

research compounds with unknown toxicological properties and information from supplier data

sheets. It is imperative to conduct a thorough risk assessment before handling this compound

and to consult with your institution's Environmental Health and Safety (EHS) department.

GSK319347A is a dual inhibitor of TBK1 and IKKε, and also inhibits IKK2.[1][2][3] As with any

potent, biologically active small molecule, appropriate safety precautions must be taken to

minimize exposure.

Personal Protective Equipment (PPE)
Due to the absence of specific toxicological data, a cautious approach is warranted. The

following table outlines the recommended PPE for handling GSK319347A.
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PPE Category Recommendation

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile) at

all times. Change gloves immediately if

contaminated.

Eye Protection Use safety glasses with side shields or goggles.

Body Protection

A lab coat should be worn at all times. For

procedures with a risk of splashing, consider a

chemically resistant apron or gown.

Respiratory

When handling the solid compound outside of a

certified chemical fume hood or other ventilated

enclosure, a NIOSH-approved respirator (e.g.,

N95 or higher) is recommended to prevent

inhalation of dust.

General guidance on PPE for handling potentially hazardous drugs emphasizes the use of

proven resistant materials.[4]

Physical and Chemical Properties
Property Value

Molecular Formula C₂₂H₁₉N₃O₅S₂

Molecular Weight 469.53 g/mol [1][3]

CAS Number 862812-98-4[1][2][3]

Appearance Solid powder

Storage

Store powder at -20°C for up to 3 years.[1]

Stock solutions should be stored at -80°C for up

to 6 months or -20°C for up to 1 month.[2]

Solutions are noted to be unstable and should

be prepared fresh.[1]
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Standard Operating Procedure for Handling
GSK319347A
This protocol outlines the essential steps for safely handling GSK319347A in a laboratory

setting.

1. Preparation and Engineering Controls:

Conduct all manipulations of solid GSK319347A within a certified chemical fume hood or a
powder containment hood to minimize inhalation exposure.
Ensure a safety shower and eyewash station are readily accessible.
Prepare all necessary equipment and reagents before handling the compound.

2. Weighing the Compound:

Don the appropriate PPE as outlined in the table above.
Tare a suitable weighing vessel on an analytical balance inside the fume hood.
Carefully transfer the desired amount of GSK319347A powder to the weighing vessel using
a clean spatula. Avoid creating dust.
Close the primary container tightly and wipe it down with a damp cloth before returning it to
storage.

3. Dissolution:

Add the appropriate solvent to the weighed compound. According to supplier information,
GSK319347A can be dissolved in DMSO to prepare stock solutions.[2]
For in vivo studies, specific formulations using solvents like PEG300, Tween-80, and saline
or corn oil have been described.[2][3]
Ensure the vessel is securely capped and mix gently until the compound is fully dissolved.
Sonication may be required for some formulations.[3]

4. Experimental Use:

When using solutions of GSK319347A, continue to wear all recommended PPE.
Avoid direct contact with skin and eyes.
Work in a well-ventilated area. For cell culture work, manipulations should be performed in a
Class II Biosafety Cabinet.
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5. Decontamination and Disposal:

All disposable materials that have come into contact with GSK319347A (e.g., pipette tips,
tubes, gloves) should be collected in a designated hazardous waste container.
Wipe down all work surfaces with an appropriate deactivating agent or 70% ethanol.
Dispose of all waste in accordance with institutional and local regulations for chemical waste.
Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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